Cas no 2166985-75-5 (1-[3-(thiophen-2-yl)pyrrolidin-1-yl]pent-4-en-1-one)

• Product Name: 1-[3-(thiophen-2-yl)pyrrolidin-1-yl]pent-4-en-1-one
• CAS No: 2166985-75-5
• MF: C₁₃H₁₇NOS
• MW: 235.345182180405
• CID: 5337762
• Update Time: 2025-06-07

1-[3-(thiophen-2-yl)pyrrolidin-1-yl]pent-4-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(thiophen-2-yl)pyrrolidin-1-yl)pent-4-en-1-one
• 1-(3-thiophen-2-ylpyrrolidin-1-yl)pent-4-en-1-one
• 1-[3-(thiophen-2-yl)pyrrolidin-1-yl]pent-4-en-1-one

• Inchi： 1S/C13H17NOS/c1-2-3-6-13(15)14-8-7-11(10-14)12-5-4-9-16-12/h2,4-5,9,11H,1,3,6-8,10H2
• InChI Key： XMLPQULUXOKCAL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CN(C(CCC=C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• XLogP3: 2.4
• Topological Polar Surface Area: 48.6

Additional information on 1-[3-(thiophen-2-yl)pyrrolidin-1-yl]pent-4-en-1-one

Comprehensive Overview of 1-[3-(thiophen-2-yl)pyrrolidin-1-yl]pent-4-en-1-one (CAS No. 2166985-75-5)

1-[3-(thiophen-2-yl)pyrrolidin-1-yl]pent-4-en-1-one (CAS No. 2166985-75-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This compound, characterized by its thiophene and pyrrolidine moieties, represents a promising scaffold for drug discovery and development. Researchers are particularly interested in its heterocyclic framework, which is known to exhibit diverse biological activities, including antimicrobial and anti-inflammatory properties.

The molecular structure of 1-[3-(thiophen-2-yl)pyrrolidin-1-yl]pent-4-en-1-one combines a pyrrolidine ring substituted with a thiophene group at the 3-position, linked to a pent-4-en-1-one chain. This arrangement provides a versatile platform for further chemical modifications, making it a valuable intermediate in organic synthesis. The presence of the thiophene ring is particularly noteworthy, as this sulfur-containing heterocycle is frequently found in bioactive molecules and conductive polymers, highlighting the compound's dual relevance in medicinal chemistry and materials science.

Recent trends in scientific literature indicate growing interest in thiophene-containing compounds, driven by their applications in drug design and organic electronics. Searches for "thiophene derivatives in drug discovery" and "pyrrolidine-based pharmaceuticals" have surged, reflecting the broader scientific community's focus on these structural motifs. 1-[3-(thiophen-2-yl)pyrrolidin-1-yl]pent-4-en-1-one aligns perfectly with these research directions, offering opportunities for innovation in both therapeutic and technological domains.

From a synthetic chemistry perspective, the preparation of 1-[3-(thiophen-2-yl)pyrrolidin-1-yl]pent-4-en-1-one typically involves multi-step organic transformations. Key steps may include the formation of the pyrrolidine-thiophene core followed by N-alkylation with an appropriate pentenone derivative. The synthetic route often requires careful optimization to achieve high yields and purity, with chromatographic purification being commonly employed. Analytical characterization of this compound typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis to confirm its structure and assess its purity.

In pharmaceutical research, the 1-[3-(thiophen-2-yl)pyrrolidin-1-yl]pent-4-en-1-one scaffold has shown promise as a building block for novel bioactive molecules. The compound's structural flexibility allows for the introduction of various pharmacophores, potentially leading to molecules with improved target affinity and pharmacokinetic properties. Recent studies have explored similar structures as potential modulators of G-protein coupled receptors (GPCRs) and enzyme inhibitors, areas of intense interest in modern drug discovery programs.

The materials science applications of 1-[3-(thiophen-2-yl)pyrrolidin-1-yl]pent-4-en-1-one are equally compelling. The thiophene unit in its structure makes it a candidate for incorporation into conjugated polymers and small-molecule semiconductors. These materials find applications in organic photovoltaics, OLED displays, and organic field-effect transistors (OFETs) - technologies that are currently at the forefront of sustainable electronics development. The compound's electron-rich character and potential for π-stacking interactions make it particularly interesting for these applications.

Quality control and analytical method development for 1-[3-(thiophen-2-yl)pyrrolidin-1-yl]pent-4-en-1-one represent important considerations for researchers working with this compound. Standard protocols involve the use of reverse-phase HPLC for purity assessment, with typical mobile phases consisting of water-acetonitrile or water-methanol gradients. The compound's UV absorption characteristics, stemming from its conjugated system, facilitate detection at wavelengths between 250-300 nm, depending on the solvent system employed.

Storage and handling recommendations for 1-[3-(thiophen-2-yl)pyrrolidin-1-yl]pent-4-en-1-one typically suggest protection from light and moisture, with ideal storage conditions being at low temperatures (often -20°C) under inert atmosphere. These precautions help maintain the compound's stability over extended periods, which is particularly important for research programs requiring long-term use of the material. The compound's solubility profile shows good dissolution in common organic solvents such as dichloromethane, chloroform, and dimethyl sulfoxide, while being less soluble in water or non-polar solvents like hexane.

Future research directions for 1-[3-(thiophen-2-yl)pyrrolidin-1-yl]pent-4-en-1-one may focus on expanding its utility in both pharmaceutical and materials applications. In drug discovery, structure-activity relationship (SAR) studies could explore modifications to the pyrrolidine ring or pentenone chain to optimize biological activity. In materials science, investigations might examine its incorporation into novel polymeric architectures or as a dopant in organic electronic devices. The compound's versatile reactivity positions it as a valuable tool for interdisciplinary research at the chemistry-biology-materials science interface.

From an industrial perspective, the scalable synthesis of 1-[3-(thiophen-2-yl)pyrrolidin-1-yl]pent-4-en-1-one presents both challenges and opportunities. Process chemistry optimization could focus on developing more efficient routes to the compound, potentially employing catalytic methods or flow chemistry approaches to improve yield and reduce waste generation. Such developments would be particularly valuable given the increasing demand for specialty chemicals in both pharmaceutical and advanced materials sectors.

In conclusion, 1-[3-(thiophen-2-yl)pyrrolidin-1-yl]pent-4-en-1-one (CAS No. 2166985-75-5) represents a fascinating case study in modern chemical research, bridging the gap between medicinal chemistry and materials science. Its unique structural features, combining heterocyclic elements with an unsaturated ketone functionality, offer numerous possibilities for scientific exploration and technological innovation. As research continues to uncover new applications for such multifunctional compounds, the importance of thorough characterization and understanding of molecules like 1-[3-(thiophen-2-yl)pyrrolidin-1-yl]pent-4-en-1-one will only grow, solidifying their place in the toolkit of contemporary chemists and materials scientists.